Cas no 139139-05-2 (2-(1,2,3-thiadiazol-5-yl)acetamide)
2-(1,2,3-Thiadiazol-5-yl)acetamide is a heterocyclic compound featuring a thiadiazole ring linked to an acetamide moiety. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical research. The thiadiazole core contributes to its potential as a bioactive scaffold, with applications in the development of antimicrobial, antiviral, or herbicidal agents. Its acetamide group enhances solubility and provides a handle for further derivatization. The compound’s stability and synthetic accessibility further support its utility in medicinal chemistry and material science. Researchers may explore its role as an intermediate in the synthesis of more complex molecules with tailored biological or physicochemical properties.
139139-05-2 structure
Product name:2-(1,2,3-thiadiazol-5-yl)acetamide
CAS No:139139-05-2
MF:C4H5N3OS
MW:143.166998624802
CID:1271804
2-(1,2,3-thiadiazol-5-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole-5-acetamide
- 2-(1,2,3-thiadiazol-5-yl)acetamide
-
- Inchi： 1S/C4H5N3OS/c5-4(8)1-3-2-6-7-9-3/h2H,1H2,(H2,5,8)
- InChI Key： ZLMNVYAXTUSFQO-UHFFFAOYSA-N
- SMILES： S1C(CC(N)=O)=CN=N1
Computed Properties
- Exact Mass: 143.01545
Experimental Properties
- Density: 1.446±0.06 g/cm3(Predicted)
- Boiling Point: 380.2±44.0 °C(Predicted)
- PSA: 68.87
- pka: 15.66±0.40(Predicted)
2-(1,2,3-thiadiazol-5-yl)acetamide Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-260328-1.0g |
2-(1,2,3-thiadiazol-5-yl)acetamide |
139139-05-2 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-260328-1g |
2-(1,2,3-thiadiazol-5-yl)acetamide |
139139-05-2 | 1g |
$0.0 | 2023-09-14 |
2-(1,2,3-thiadiazol-5-yl)acetamide Related Literature
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Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
-
Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
-
Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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